2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide

• IUPAC Name: N'-[(1-methylpiperidin-4-ylidene)amino]-N-naphthalen-1-yloxamide
• InChI: InChI=1S/C18H20N4O2/c1-22-11-9-14(10-12-22)20-21-18(24)17(23)19-16-8-4-6-13-5-2-3-7-15(13)16/h2-8H,9-12H2,1H3,(H,19,23)(H,21,24)
• InChI Key: AZOKLIOLHGRFID-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=NNC(=O)C(=O)NC2=CC=CC3=CC=CC=C32)CC1
• Molecular Formula: C18H20N4O2
• DSSTOX Substance ID: DTXSID80386177
• Molecular Weight: 324.4 g/mol
• CAS RN: 5601-86-5

Description

2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide, also known as MNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNA is a hydrazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields. In

Scientific Research Applications

2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide is in the field of cancer research. 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been shown to exhibit antitumor activity in vitro and in vivo, making it a potential candidate for use in cancer therapy.
In addition to its potential use in cancer therapy, 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has also been studied for its potential applications in the treatment of neurodegenerative diseases. 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been shown to exhibit neuroprotective effects in animal models of Parkinson's disease, making it a potential candidate for use in the development of new treatments for this debilitating condition.

Mechanism of Action

The mechanism of action of 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide is not yet fully understood. However, it is believed that 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide exerts its effects by modulating various signaling pathways in cells. 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide exhibits antiproliferative and apoptotic effects in cancer cells. In addition, 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been shown to exhibit antioxidant and anti-inflammatory effects in various cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide in lab experiments is its high purity and reliability. The synthesis of 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been optimized to produce high yields and purity, making it a reliable compound for scientific research. However, one of the limitations of using 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide in lab experiments is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for research on 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide. One potential direction is to further explore its potential applications in cancer therapy. In addition, further research is needed to fully understand the mechanism of action of 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide and its effects on various signaling pathways in cells. Furthermore, there is a need for more studies on the potential applications of 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide in the treatment of neurodegenerative diseases. Finally, there is a need for more studies on the safety and toxicity of 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide, particularly in animal models.

Synthesis Methods

The synthesis of 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide involves the reaction of 1-naphthyl hydrazine with 1-acetyl-2-naphthol in the presence of a base catalyst. The resulting product is then treated with methyl iodide to yield 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide. The synthesis of 2-[2-(1-methyl-4-piperidinylidene)hydrazino]-N-1-naphthyl-2-oxoacetamide has been optimized to produce high yields and purity, making it a reliable compound for scientific research.